Cas no 676563-55-6 (2-Pyrimidinecarboxylic acid, 5-(4-chlorophenyl)-4-(2,4-dichlorophenyl)-)

• Product Name: 2-Pyrimidinecarboxylic acid, 5-(4-chlorophenyl)-4-(2,4-dichlorophenyl)-
• CAS No: 676563-55-6
• MF: C₁₇H₉Cl₃N₂O₂
• MW: 379.624561071396
• CID: 1720944
• PubChem ID: 9999775
• Update Time: 2025-04-21

2-Pyrimidinecarboxylic acid, 5-(4-chlorophenyl)-4-(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 5-(4-chlorophenyl)-4-(2,4-dichlorophenyl)-
• KWLXAZQQCTWWMY-UHFFFAOYSA-N
• 676563-55-6
• SCHEMBL4807383
• 5-(4-chlorophenyl)-4-(2,4-dichlorophenyl)-2-Pyrimidinecarboxylic acid
• DA-03714
• 5-(4-chloro-phenyl)-4-(2,4-dichloro-phenyl)-pyrimidine-2-carboxylic acid

• Inchi： 1S/C17H9Cl3N2O2/c18-10-3-1-9(2-4-10)13-8-21-16(17(23)24)22-15(13)12-6-5-11(19)7-14(12)20/h1-8H,(H,23,24)
• InChI Key： KWLXAZQQCTWWMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CN=C(C(=O)O)N=1)C1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 377.97317
• Monoisotopic Mass: 377.972961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08